Cas no 57582-49-7 (3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dicyclohexylester)

• Product Name: 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dicyclohexylester
• CAS No: 57582-49-7
• MF: C₂₁H₃₁NO₄
• MW: 361.475146532059
• CID: 344887
• Update Time: 2022-09-22

3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dicyclohexylester Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, dicyclohexylester
• 3,5-Pyridinedicarboxylic acid, 1,4-dihydro-2,6-dimethyl-, 3,5-dicyclohexyl ester

• Inchi： 1S/C21H31NO4/c1-14-18(20(23)25-16-9-5-3-6-10-16)13-19(15(2)22-14)21(24)26-17-11-7-4-8-12-17/h16-17,22H,3-13H2,1-2H3
• InChI Key： LRVHBLBZOXWAJN-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(C(OC2CCCCC2)=O)CC=1C(OC1CCCCC1)=O

Computed Properties

• Exact Mass: 361.225
• Monoisotopic Mass: 361.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0